Cas no 941945-92-2 (N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide)

• Product Name: N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide
• CAS No: 941945-92-2
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5501197
• PubChem ID: 7585542
• Update Time: 2025-06-08

N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024467675
• N1-cyclopropyl-N2-(4-(dimethylamino)phenyl)oxalamide
• N-cyclopropyl-N'-[4-(dimethylamino)phenyl]oxamide
• 941945-92-2
• N-CYCLOPROPYL-N'-[4-(DIMETHYLAMINO)PHENYL]ETHANEDIAMIDE
• F2795-1165
• N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide

• Inchi： 1S/C13H17N3O2/c1-16(2)11-7-5-10(6-8-11)15-13(18)12(17)14-9-3-4-9/h5-9H,3-4H2,1-2H3,(H,14,17)(H,15,18)
• InChI Key： WEAHLBAPZBDCQO-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1)N(C)C)=O)NC1CC1

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide

Introduction to N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide (CAS No. 941945-92-2)

N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide, a compound with the chemical identifier CAS No. 941945-92-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both cyclopropyl and dimethylamino functional groups contributes to its distinct chemical properties, making it a subject of intense study for researchers exploring novel therapeutic agents.

The compound's molecular structure, featuring an ethanediamide backbone connected to a cyclopropyl ring and a phenyl group with a dimethylamino substituent, imparts specific interactions with biological targets. These interactions are critical in determining its efficacy and selectivity in biological systems. Recent studies have highlighted the importance of such structural features in designing molecules that can modulate biological pathways effectively.

In the realm of drug discovery, N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The cyclopropyl group, known for its stability and ability to engage in favorable non-bonded interactions, enhances the molecule's binding affinity to target proteins. Meanwhile, the dimethylamino moiety serves as a hydrogen bond acceptor, further optimizing its interaction with biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide can effectively bind to various enzymes and receptors involved in critical biological processes. These findings suggest its potential utility in treating a range of diseases, including inflammatory disorders and neurological conditions.

The synthesis of N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group into the molecule is particularly challenging due to its reactivity and tendency to undergo ring-opening reactions under harsh conditions. However, recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.

One of the most promising applications of N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases.

Furthermore, the compound's structural features make it an attractive candidate for developing antiviral agents. The ability of N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide to interact with viral proteases and other essential viral proteins has been explored in several preclinical studies. These studies have shown that derivatives of this compound exhibit potent antiviral activity against various viruses, including those responsible for influenza and HIV.

The pharmacokinetic properties of N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide are also of great interest to researchers. Studies have demonstrated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical use. However, further research is needed to optimize its pharmacokinetic profile and minimize any potential side effects.

In conclusion, N-cyclopropyl-N'-4-(dimethylamino)phenylethanediamide (CAS No. 941945-92-2) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and favorable interactions with biological targets make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.